Cas no 1361584-23-7 (Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate)

• Product Name: Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate
• CAS No: 1361584-23-7
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4919850
• Update Time: 2025-06-08

Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO3/c1-20-13(19)11-7(4-17-5-10(11)18)6-2-8(14)12(16)9(15)3-6/h2-5,18H,1H3
• InChI Key： OMRYGPKPYAAPBC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC=C(C=1C(=O)OC)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 4.4
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate

Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate (CAS No. 1361584-23-7): A Comprehensive Overview

Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate (CAS No. 1361584-23-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. The presence of both hydroxyl and ester functional groups, coupled with the electron-withdrawing effect of the trichlorophenyl moiety, makes this molecule a versatile candidate for further chemical manipulation and biological evaluation.

The synthesis of Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the isonicotinic acid derivative, which is then subjected to selective hydroxylation and chlorination reactions. The introduction of the trichlorophenyl group at the 5-position introduces significant steric and electronic effects that can modulate the biological activity of the compound. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and enantiopurity.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring hydroxyl and ester functionalities. These groups are known to participate in various biological interactions, making them crucial for drug design. The structural features of Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate suggest that it may exhibit properties such as anti-inflammatory, antioxidant, or antimicrobial activities. Preliminary in vitro studies have indeed shown promising results in these areas.

The electron-withdrawing nature of the trichlorophenyl group is particularly noteworthy, as it can influence both the solubility and binding affinity of the molecule to biological targets. This feature has been exploited in the design of molecules with enhanced bioavailability and improved pharmacokinetic profiles. Furthermore, the presence of multiple chiral centers in this compound allows for the exploration of stereoselective drug design strategies, which are increasingly recognized as critical for achieving optimal therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular docking studies have been performed on Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate to identify potential binding interactions with key biological targets. These studies have revealed that the compound may interact with enzymes and receptors involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

The development of new therapeutic agents often requires a multidisciplinary approach that integrates synthetic chemistry, medicinal chemistry, and computational biology. The case of Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate exemplifies this collaborative effort. By leveraging cutting-edge synthetic techniques and computational tools, researchers have been able to generate a compound with intriguing biological properties. Further investigation into its pharmacological profile will be essential to determine its full therapeutic potential.

The future prospects for Methyl 3-hydroxy-5-(3,4,5-trichlorophenyl)isonicotinate are promising. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced toxicity. Additionally, explorations into its mechanism of action will provide valuable insights into its mode of interaction with biological systems. As our understanding of complex biological pathways continues to evolve, compounds like this one are poised to play a significant role in next-generation drug discovery.